Cas no 6119-05-7 (N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide)

N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide structure
6119-05-7 structure
Product name:N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide
CAS No:6119-05-7
MF:C17H13F6NO2
MW:377.281045675278
CID:1625894
PubChem ID:1371371

N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[3,5-bis(trifluoromethyl)phenyl]-4-ethoxybenzamide
    • CBMicro_046093
    • 6119-05-7
    • DTXSID50362347
    • BIM-0046118.P001
    • Inchi: InChI=1S/C17H13F6NO2/c1-2-26-14-5-3-10(4-6-14)15(25)24-13-8-11(16(18,19)20)7-12(9-13)17(21,22)23/h3-9H,2H2,1H3,(H,24,25)
    • InChI Key: ANRJFPYXMRBERK-UHFFFAOYSA-N
    • SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Computed Properties

  • Exact Mass: 377.08509
  • Monoisotopic Mass: 377.08504763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 4.9

Experimental Properties

  • PSA: 38.33

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